Cas no 75436-40-7 (1H-Pyrazole-3-carboxylicacid, 5-formyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-formyl-, methyl ester
• CAS No: 75436-40-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD17170014
• CID: 563015
• PubChem ID: 12609051
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-formyl-, methyl ester
• methyl 5-formyl-1H-pyrazole-3-carboxylate
• 5-FORMYL-2H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• I11-0371
• methyl 3-formyl-1H-pyrazole-5-carboxylate
• MFCD17170014
• DTXSID50504260
• SY264928
• SCHEMBL2628053
• AMY17371
• AKOS015898273
• 75436-40-7

• MDL： MFCD17170014
• Inchi： 1S/C6H6N2O3/c1-11-6(10)5-2-4(3-9)7-8-5/h2-3H,1H3,(H,7,8)
• InChI Key： CCJLAYQZMSHUJW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=O)NN=1)=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 373.803 °C at 760 mmHg
• Flash Point: 179.87 °C
• PSA: 72.05000
• LogP: 0.00880